Cas no 1204476-03-8 (methyl 4-methoxy-7H-pyrrolo2,3-bpyridine-2-carboxylate)

• Product Name: methyl 4-methoxy-7H-pyrrolo2,3-bpyridine-2-carboxylate
• CAS No: 1204476-03-8
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• MDL: MFCD15528974
• CID: 835331
• PubChem ID: 58563184
• Update Time: 2026-04-29

methyl 4-methoxy-7H-pyrrolo2,3-bpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 4-methoxy-, methyl ester
• 4-METHOXY-1H-PYRROLO[2,3-B]PYRIDINE-2-CARBOXYLIC ACID METHYL ESTER
• Methyl 4-methoxy-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
• methyl 4-methoxy-7H-pyrrolo2,3-bpyridine-2-carboxylate

• MDL： MFCD15528974
• Inchi： InChI=1S/C10H10N2O3/c1-14-8-3-4-11-9-6(8)5-7(12-9)10(13)15-2/h3-5H,1-2H3,(H,11,12)
• InChI Key： XCAGJGLBSLFFTN-UHFFFAOYSA-N
• SMILES： COC1=C2C=C(C(=O)OC)NC2=NC=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Additional information on methyl 4-methoxy-7H-pyrrolo2,3-bpyridine-2-carboxylate

Introduction to Methyl 4-methoxy-7H-pyrrolo[2,3-b]pyridine-2-carboxylate (CAS No. 1204476-03-8)

Methyl 4-methoxy-7H-pyrrolo[2,3-b]pyridine-2-carboxylate, identified by its CAS number 1204476-03-8, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrrolopyridine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications.

The molecular structure of methyl 4-methoxy-7H-pyrrolo[2,3-b]pyridine-2-carboxylate incorporates a pyrrole ring fused with a pyridine ring, an arrangement that enhances its interactions with biological targets. The presence of a methoxy group at the 4-position and a carboxylate ester at the 2-position further modulates its pharmacological properties, making it a versatile scaffold for medicinal chemists.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. Pyrrolopyridines, in particular, have been extensively studied due to their ability to modulate various biological pathways. For instance, derivatives of this class have shown promise in the treatment of neurological disorders, cancer, and infectious diseases. The compound methyl 4-methoxy-7H-pyrrolo[2,3-b]pyridine-2-carboxylate is no exception and has been explored in several preclinical studies.

One of the most compelling aspects of methyl 4-methoxy-7H-pyrrolo[2,3-b]pyridine-2-carboxylate is its potential as an intermediate in the synthesis of more complex bioactive molecules. The pyrrolopyridine core can be further functionalized to introduce additional pharmacophores, thereby tailoring the compound's biological activity to specific therapeutic needs. This flexibility has made it a valuable building block in the design of novel drug candidates.

Recent studies have highlighted the importance of optimizing the pharmacokinetic properties of small molecule drugs. The structural features of methyl 4-methoxy-7H-pyrrolo[2,3-b]pyridine-2-carboxylate, such as its solubility and metabolic stability, have been carefully evaluated to ensure that it can be effectively delivered to target tissues. These efforts are crucial for translating promising preclinical findings into successful clinical outcomes.

The synthesis of methyl 4-methoxy-7H-pyrrolo[2,3-b]pyridine-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed hydrogenations have played a pivotal role in constructing the complex pyrrolopyridine framework.

In addition to its synthetic significance, methyl 4-methoxy-7H-pyrrolo[2,3-b]pyridine-2-carboxylate has been investigated for its potential role in modulating enzyme activity and receptor binding. Preliminary data suggest that this compound may interact with targets involved in inflammation and cell proliferation, making it a candidate for further exploration in therapeutic contexts. The ability to fine-tune its structure allows researchers to optimize its interaction with biological targets while minimizing off-target effects.

The development of high-throughput screening (HTS) technologies has accelerated the discovery process by enabling rapid evaluation of large libraries of compounds. Methyl 4-methoxy-7H-pyrrolo[2,3-b]pyridine-2-carboxylate has been incorporated into several HTS campaigns aimed at identifying novel bioactive molecules. These efforts have led to the identification of several promising hits that are being further optimized through structure-based drug design approaches.

The future prospects for methyl 4-methoxy-7H-pyrrolo[2,3-b]pyridine-2-carboxylate are vast and exciting. As our understanding of biological pathways continues to evolve, new opportunities for therapeutic intervention will emerge. This compound represents a prime example of how advances in chemical synthesis and computational biology can drive innovation in drug discovery. By leveraging its unique structural features and biological potential, researchers are poised to develop next-generation therapeutics that address unmet medical needs.